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Compound of Interest

Tert-butyl 4-oxo0-3-
Compound Name: o
phenylpiperidine-1-carboxylate

Cat. No.: B153426

Physicochemical Profile of Tert-butyl 4-0x0-3-
phenylpiperidine-1-carboxylate

Abstract: This technical document provides the core physicochemical properties of Tert-butyl
4-oxo-3-phenylpiperidine-1-carboxylate, a heterocyclic compound relevant in medicinal
chemistry and organic synthesis. Key data, including molecular formula and weight, are
presented. A structural relationship diagram is included to illustrate the contribution of its
constituent chemical moieties to its overall molecular properties.

Core Molecular Data

The fundamental molecular properties of Tert-butyl 4-oxo-3-phenylpiperidine-1-carboxylate
have been determined and are summarized below. These values are foundational for
stoichiometric calculations, analytical characterization, and further research applications.

Property Value
Molecular Formula C16H21NO3[1][2]
Molecular Weight 275.34 g/mol [1][2] (Alternate: 275.35 g/mol )

Structural and Logical Relationships
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The molecular structure of Tert-butyl 4-oxo-3-phenylpiperidine-1-carboxylate dictates its
chemical identity and properties. The name itself deconstructs the key functional groups
appended to the core piperidine ring. The diagram below illustrates the logical relationship
between these constituent parts and the resulting molecular formula and weight.

Structural Components
Resulting Properties
Piperidine Core combine to form

Molecular Formula
Assembled Molecule (C16H21NO3)
3-Phenyl Group combine to form etermines ?
e o Tert-butyl 4-oxo0-3-phenylpiperidine-1-carboxylate
4-Oxo Group Molecular Weight
(275.34)
combine to form
1-tert-butyl carboxylate
(Boc Group)

Click to download full resolution via product page

Fig. 1. Logical flow from structural components to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tert-butyl 4-oxo-3-phenylpiperidine-1-carboxylate
molecular formula and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153426#tert-butyl-4-oxo-3-phenylpiperidine-1-
carboxylate-molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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